N-methyl-2,3-diphenylcyclopropane-1-carboxamide
Overview
Description
N-methyl-2,3-diphenylcyclopropane-1-carboxamide (MDPC) is a synthetic compound that belongs to the class of cyclopropane carboxamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. MDPC is known to possess several unique properties that make it an attractive candidate for use in laboratory experiments.
Mechanism of Action
The exact mechanism of action of N-methyl-2,3-diphenylcyclopropane-1-carboxamide is not fully understood. However, it is believed to act as a potent inhibitor of the reuptake of dopamine, serotonin, and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which in turn enhances their effects on the postsynaptic neuron.
Biochemical and Physiological Effects:
N-methyl-2,3-diphenylcyclopropane-1-carboxamide has been shown to have several biochemical and physiological effects. It has been demonstrated to increase locomotor activity in rodents, as well as induce hyperthermia and anorexia. Additionally, N-methyl-2,3-diphenylcyclopropane-1-carboxamide has been shown to increase the release of several hormones, including corticotropin-releasing hormone and adrenocorticotropic hormone.
Advantages and Limitations for Lab Experiments
One of the key advantages of using N-methyl-2,3-diphenylcyclopropane-1-carboxamide in laboratory experiments is its ability to selectively target specific neurotransmitter systems. This allows researchers to study the effects of these neurotransmitters in a controlled manner. Additionally, N-methyl-2,3-diphenylcyclopropane-1-carboxamide has a relatively long half-life, which allows for extended periods of experimentation. However, one of the limitations of using N-methyl-2,3-diphenylcyclopropane-1-carboxamide is its potential for abuse. As such, it should only be used in a controlled laboratory setting.
Future Directions
There are several potential future directions for research involving N-methyl-2,3-diphenylcyclopropane-1-carboxamide. One area of interest is the development of more selective and potent analogs of N-methyl-2,3-diphenylcyclopropane-1-carboxamide. Additionally, further investigation is needed to fully understand the mechanism of action of N-methyl-2,3-diphenylcyclopropane-1-carboxamide and its effects on the brain. Finally, there is potential for the use of N-methyl-2,3-diphenylcyclopropane-1-carboxamide in the treatment of various neurological disorders, although further research is needed in this area.
Scientific Research Applications
N-methyl-2,3-diphenylcyclopropane-1-carboxamide has been widely used in scientific research as a tool to study the function of various neurotransmitter systems in the brain. It has been shown to modulate the release of several key neurotransmitters, including dopamine, serotonin, and norepinephrine. Additionally, N-methyl-2,3-diphenylcyclopropane-1-carboxamide has been used to investigate the role of these neurotransmitters in various neurological disorders such as depression, anxiety, and addiction.
properties
IUPAC Name |
N-methyl-2,3-diphenylcyclopropane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO/c1-18-17(19)16-14(12-8-4-2-5-9-12)15(16)13-10-6-3-7-11-13/h2-11,14-16H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XERXXSDGKRIYPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1C(C1C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90944363 |
Source
|
| Record name | N-Methyl-2,3-diphenylcyclopropane-1-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90944363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2,3-diphenylcyclopropane-1-carboxamide | |
CAS RN |
21760-08-7, 21759-84-2 |
Source
|
| Record name | NSC207649 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207649 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC207645 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=207645 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Methyl-2,3-diphenylcyclopropane-1-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90944363 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl (1R,5S)-2,6-diazabicyclo[3.2.1]octane-2-carboxylate](/img/structure/B3368751.png)
